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Compound of Interest

Compound Name: ER-464195-01

CAS No.: 859218-37-4

Cat. No.: B15279959

Get Quote

Technical Support Center: ER-464195-01
This technical support center is designed for researchers, scientists, and drug development

professionals using ER-464195-01. Below you will find troubleshooting guides and frequently

asked questions to address potential issues, particularly concerning batch-to-batch variability,

to ensure the consistency and reproducibility of your experiments.

Frequently Asked Questions (FAQs)
Q1: What is ER-464195-01 and what is its mechanism of action?

ER-464195-01 is a specific and orally active inhibitor of the interaction between Calreticulin

(CRT) and integrin α subunits.[1][2] It has been shown to suppress cell adhesion and migration

of leukocytes, prevent colitis, and downregulate the expression of inflammation-related genes

in mouse models of inflammatory bowel disease (IBD).[1][2][3]

Q2: What are the recommended storage and handling conditions for ER-464195-01?

For optimal stability, ER-464195-01 should be stored at -20°C for long-term use (months to

years) and can be kept at 0-4°C for short-term use (days to weeks).[3] The compound is stable
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for at least two years when stored properly.[1][3] It is shipped under ambient temperatures as a

non-hazardous chemical and is stable for several weeks during ordinary shipping.[3] Before

use, it is recommended to allow the product to equilibrate to room temperature for at least 60

minutes before opening the vial.[4]

Q3: What are the typical purity specifications for ER-464195-01?

Commercial batches of ER-464195-01 generally have a purity of greater than 98%, as

determined by High-Performance Liquid Chromatography (HPLC).[1][3]

Troubleshooting Guide: Batch-to-Batch Variability
Batch-to-batch variability can manifest as inconsistencies in experimental results, such as

altered IC50 values or unexpected biological responses. This guide provides a systematic

approach to identifying and resolving potential causes of such variability.

Issue 1: Observed variations in IC50 values between different batches of ER-464195-01.

Potential Causes and Solutions:

Compound Purity and Integrity: Even minor differences in impurity profiles between batches

can affect biological activity.[5][6]

Action: Verify the purity of each new batch using analytical methods like HPLC or LC-MS.

[6] Compare the chromatograms to identify any new or different impurity peaks.

Compound Solubility: Incomplete solubilization of the compound can lead to lower effective

concentrations in your assay.

Action: Ensure the compound is fully dissolved. Gentle warming or sonication can aid

dissolution.[6] Visually inspect the solution for any precipitates before use.[6]

Experimental Conditions: Inconsistencies in assay conditions can contribute to variability.

Action: Maintain consistency in all experimental parameters, including cell passage

number, reagent sources, and incubation times.[6]

Issue 2: The compound appears to lose activity over time in the assay medium.
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Potential Causes and Solutions:

Compound Instability: ER-464195-01 may degrade in your specific assay medium over the

course of the experiment.[6]

Action: It is recommended to perform a time-course experiment to assess the compound's

stability in your experimental conditions.[6] Always prepare fresh working solutions from a

stock solution for each experiment.[6]

Issue 3: Difficulty in dissolving the compound.

Potential Causes and Solutions:

Poor Solubility: The compound may have limited solubility in your chosen solvent or assay

buffer.[6]

Action: Prepare a high-concentration stock solution in a suitable organic solvent like

DMSO.[6] When preparing working solutions, ensure the final concentration of the organic

solvent is low enough to not affect your cells (typically <0.5%).[6]

Data Presentation
Table 1: Physical and Chemical Properties of ER-464195-01

Property Value Reference

Chemical Name

1-propyl-4-(2-(3,3,5,5-

tetramethylcyclohexyl)phenyl)p

iperazine hydrochloride

[1]

CAS Number 859218-37-4 (HCl salt) [1][3]

Molecular Formula C23H39ClN2 [1][3]

Molecular Weight 379.03 g/mol [3]

Purity >98% (HPLC) [1]

Table 2: In Vitro Activity of ER-464195-01
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Target Interaction / Assay IC50 Value Reference

Calreticulin and Integrin α4 0.17 µM [1][2]

Calreticulin and Integrin αL 0.36 µM [1][2]

Calreticulin and Integrin αM/

α2/α5
0.23 µM [1][2]

PMA-induced T cells binding to

VCAM-1
0.15 µM [1][2]

fMLP-stimulated neutrophils

binding to ICAM-1
0.19 µM [1][2]

Experimental Protocols
Protocol 1: Quality Control of ER-464195-01 Purity by HPLC

Objective: To verify the purity of a new batch of ER-464195-01.

Methodology:

Sample Preparation: Prepare a 1 mg/mL stock solution of ER-464195-01 in a suitable

solvent (e.g., DMSO). Dilute this stock solution to an appropriate concentration (e.g., 10

µg/mL) with the mobile phase.[6]

HPLC Conditions:

Column: C18 reverse-phase column.[6]

Mobile Phase: A gradient of acetonitrile and water containing 0.1% formic acid.[6]

Flow Rate: 1 mL/min.[6]

Detection: UV detector at the compound's maximum absorbance wavelength.[6]

Data Analysis: Calculate the area of the main peak as a percentage of the total peak area in

the chromatogram to determine the purity.[6]
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Protocol 2: Assessment of Compound Stability in Assay Medium

Objective: To determine the stability of ER-464195-01 in the experimental assay medium over

time.

Methodology:

Sample Preparation: Prepare a working solution of ER-464195-01 in your assay medium at

the final experimental concentration.

Time-Course Incubation: Incubate the solution under the same conditions as your

experiment (e.g., temperature, CO2 levels).

Sample Collection: At various time points (e.g., 0, 2, 4, 8, 24 hours), take an aliquot of the

solution.

Analysis: Analyze the concentration of the remaining ER-464195-01 in each aliquot using a

suitable analytical method like HPLC or LC-MS.

Data Analysis: Plot the percentage of the remaining compound against time to determine its

stability profile.[6]
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Caption: Mechanism of action of ER-464195-01.
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Caption: Troubleshooting workflow for batch-to-batch variability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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